Cas no 1337425-64-5 (3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine)

• Product Name: 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine
• CAS No: 1337425-64-5
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5913338
• PubChem ID: 83808761
• Update Time: 2025-10-28

3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine
• EN300-1811370
• 3-[(2-fluoro-6-methoxyphenyl)methyl]pyrrolidine
• 1337425-64-5

• Inchi： 1S/C12H16FNO/c1-15-12-4-2-3-11(13)10(12)7-9-5-6-14-8-9/h2-4,9,14H,5-8H2,1H3
• InChI Key： PYAQOUQRZITPDL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC1CNCC1)OC

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine

Introduction to 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine (CAS No. 1337425-64-5)

3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine, identified by its CAS number 1337425-64-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and a methoxy group on the phenyl ring, combined with a pyrrolidine moiety, contributes to its distinct chemical behavior and biological activity.

The compound's structure is characterized by a pyrrolidine ring connected to a benzene derivative via an alkyl chain. The benzene ring is further functionalized with a fluoro atom at the 2-position and a methoxy group at the 6-position. This specific arrangement of atoms imparts unique electronic and steric properties, making it a valuable candidate for various chemical modifications and biological evaluations.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorine atoms. The introduction of fluorine into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The fluoro substituent in 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine is likely to contribute to these desirable properties, making it a promising scaffold for further exploration.

The methoxy group at the 6-position of the phenyl ring also plays a crucial role in determining the compound's reactivity and interactions. Methoxy groups are known to influence the electronic distribution of aromatic rings, which can affect their binding to enzymes and receptors. This feature makes 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine a versatile molecule for designing drugs targeting various therapeutic areas.

The pyrrolidine core is another key feature of this compound. Pyrrolidine derivatives are widely recognized for their biological activity and have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and other conditions. The combination of these structural elements suggests that 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine may exhibit multiple pharmacological effects.

Recent studies have highlighted the importance of fluorinated pyrrolidines in medicinal chemistry. These compounds have shown promise in various preclinical models, demonstrating efficacy in areas such as pain management, anti-inflammatory therapy, and central nervous system disorders. The unique properties of 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine make it a compelling candidate for further investigation into its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often presents challenges due to their high reactivity, but modern methodologies have made it possible to incorporate fluorine into complex molecules with high selectivity and yield.

In terms of biological evaluation, 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine has been subjected to various assays to assess its potential pharmacological activity. Initial studies have shown that it interacts with several biological targets, including enzymes and receptors involved in neurotransmitter pathways. These interactions suggest that the compound may modulate neural signaling pathways, which could be beneficial for treating neurological disorders.

The compound's potential as an intermediate in drug development is also noteworthy. Its structural features allow for further modifications, enabling chemists to explore new analogs with enhanced properties. By altering the substituents on the pyrrolidine ring or the phenyl moiety, researchers can fine-tune the biological activity and pharmacokinetic profile of the molecule.

The use of computational methods has been instrumental in understanding the behavior of 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine. Molecular modeling techniques help predict how the compound interacts with biological targets at the molecular level. These insights are crucial for designing experiments aimed at optimizing its therapeutic potential.

In conclusion, 3-(2-fluoro-6-methoxyphenyl)methylpyrrolidine (CAS No. 1337425-64-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel drugs targeting various diseases. Further studies are warranted to fully elucidate its biological activity and therapeutic applications.